Benzenecarbothioamide, N-ethyl-2-mercapto-
Overview
Description
Benzenecarbothioamide, N-ethyl-2-mercapto- is a chemical compound with the formula HOCH₂CH₂SH . It is commonly abbreviated as β-mercaptoethanol (BME) . This compound is utilized for its ability to reduce disulfide bonds and act as a biological antioxidant by scavenging hydroxyl radicals. Its hydroxyl group confers solubility in water and lowers volatility, making it widely used in various applications .
Synthesis Analysis
The synthesis of benzenecarbothioamide, N-ethyl-2-mercapto- involves the reaction of ethylene oxide with hydrogen sulfide . Thiodiglycol and various zeolites serve as catalysts in this industrial process .
Molecular Structure Analysis
The molecular formula of benzenecarbothioamide, N-ethyl-2-mercapto- is C₂H₆OS , with a molar mass of 78.13 g/mol . It contains a hydroxyl group and a thiol group, which contribute to its reactivity and biological properties .
Chemical Reactions Analysis
- Oxathiolane Formation : 2-mercaptoethanol reacts with aldehydes and ketones, yielding the corresponding oxathiolanes. This property makes it useful as a protecting group in organic synthesis .
- Disulfide Bond Cleavage : Excess 2-mercaptoethanol can cleave disulfide bonds formed between thiol groups of cysteine residues in proteins, disrupting their tertiary and quaternary structures .
Physical And Chemical Properties Analysis
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-ethyl-2-sulfanylbenzenecarbothioamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NS2/c1-2-10-9(12)7-5-3-4-6-8(7)11/h3-6,11H,2H2,1H3,(H,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YGKVQTUVENIXGM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=S)C1=CC=CC=C1S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00753443 |
Source
|
| Record name | N-Ethyl-2-sulfanylbenzene-1-carbothioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00753443 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzenecarbothioamide, N-ethyl-2-mercapto- | |
CAS RN |
89390-09-0 |
Source
|
| Record name | N-Ethyl-2-sulfanylbenzene-1-carbothioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00753443 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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